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Compound of Interest

Compound Name: Propionylpromazine

Cat. No.: B14684581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Propionylpromazine is a phenothiazine neuroleptic agent utilized in veterinary medicine to

manage stress in animals. Understanding its metabolic fate and developing robust analytical

methods for its detection and quantification, along with its metabolites, are crucial for

pharmacokinetic studies, residue analysis in food-producing animals, and forensic

investigations. This document provides detailed application notes and protocols for the analysis

of propionylpromazine and its primary metabolites.

Analytical Standards
The accurate quantification of propionylpromazine and its metabolites relies on the availability

of high-purity analytical standards.

Propionylpromazine: Certified reference materials (CRMs) for propionylpromazine
hydrochloride and its deuterated internal standard (Propionylpromazine-d6 HCl) are

commercially available from various suppliers, ensuring traceable and accurate quantification.

Metabolites: The primary metabolites of propionylpromazine identified in horses include:

2-(1-hydroxypropyl)promazine

2-(1-propenyl)promazine
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7-hydroxypropionylpromazine

2-(1-hydroxypropyl) promazine sulfoxide[1][2][3]

The commercial availability of certified reference materials for these metabolites is limited.

However, some chemical synthesis companies offer custom synthesis of these compounds.

Researchers may need to synthesize and characterize these standards in-house. A general

synthetic approach for similar phenothiazine derivatives has been described, which can be

adapted for the synthesis of these metabolites[4].

Table 1: Summary of Analytical Standards

Compound Commercial Availability Notes

Propionylpromazine HCl
Readily available as a certified

reference material[5]

Store at 2-8°C, protected from

light.

Propionylpromazine-d6 HCl
Available from specialty

chemical suppliers.

Used as an internal standard

for mass spectrometry-based

methods.

2-(1-hydroxypropyl)promazine
Limited, may require custom

synthesis

2-(1-propenyl)promazine
Limited, may require custom

synthesis.

7-hydroxypropionylpromazine
Limited, may require custom

synthesis.

2-(1-hydroxypropyl) promazine

sulfoxide

Limited, may require custom

synthesis

A major metabolite identified in

horse urine.

Metabolic Pathway of Propionylpromazine
Propionylpromazine undergoes several biotransformation reactions in the body, primarily in

the liver. The main metabolic pathways include hydroxylation, sulfoxidation, and modification of

the propionyl side chain.
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Metabolites

Propionylpromazine

2-(1-hydroxypropyl)promazineReduction

7-hydroxypropionylpromazine
Hydroxylation

2-(1-propenyl)promazine

Dehydration
2-(1-hydroxypropyl) promazine sulfoxideSulfoxidation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14684581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation Workflow

Urine Sample

Enzymatic Hydrolysis

Sample Loading

SPE Cartridge Conditioning
(Methanol, Water)

Washing
(Water, 40% Methanol)

Drying

Elution
(Methanol)

Evaporation

Reconstitution

LC-MS/MS or GC-MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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